Cas no 1782754-28-2 (5-Methylbenzo[d]thiazol-6-amine)

• Product Name: 5-Methylbenzo[d]thiazol-6-amine
• CAS No: 1782754-28-2
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 4816664
• Update Time: 2025-05-24

5-Methylbenzo[d]thiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methylbenzo[d]thiazol-6-amine
• 6-Amino-5-methylbenzothiazole
• 5-methyl-1,3-benzothiazol-6-amine

• Inchi： 1S/C8H8N2S/c1-5-2-7-8(3-6(5)9)11-4-10-7/h2-4H,9H2,1H3
• InChI Key： WODYVAQBKKLESH-UHFFFAOYSA-N
• SMILES： S1C=NC2C=C(C)C(=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-Methylbenzo[d]thiazol-6-amine

5-Methylbenzo[d]thiazol-6-amine: A Comprehensive Overview

5-Methylbenzo[d]thiazol-6-amine (CAS No. 1782754-28-2) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of heterocyclic aromatic amines, specifically the benzo[d]thiazole derivatives, which are known for their unique electronic properties and potential applications in various industries. The benzo[d]thiazole framework is a bicyclic structure consisting of a benzene ring fused to a thiazole ring, with the thiazole moiety containing sulfur and nitrogen atoms. The presence of a methyl group at the 5-position and an amine group at the 6-position introduces additional functional groups that can influence the compound's reactivity, stability, and biological activity.

The synthesis of 5-Methylbenzo[d]thiazol-6-amine involves a series of well-established organic reactions. Typically, the starting material is a suitable thioamide or thioester, which undergoes cyclization to form the benzo[d]thiazole core. Subsequent functionalization steps, such as alkylation or substitution reactions, are employed to introduce the methyl and amine groups at their respective positions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of microwave-assisted synthesis and transition metal catalysts to optimize reaction conditions and improve yields.

One of the most promising applications of 5-Methylbenzo[d]thiazol-6-amine lies in its potential as a building block for drug discovery. The compound's structure resembles certain bioactive molecules, making it a valuable candidate for exploring interactions with biological targets such as enzymes or receptors. In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against several enzymes implicated in diseases like cancer and neurodegenerative disorders. Furthermore, its ability to act as a ligand in metalloenzyme models has opened new avenues for exploring its role in catalytic processes.

In addition to its pharmacological applications, 5-Methylbenzo[d]thiazol-6-amine has shown potential in materials science. Its aromaticity and heteroatom content make it suitable for use in organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and thermal stability. For example, studies have reported the successful integration of 5-Methylbenzo[d]thiazol-6-amine into polyacetylene-based materials, resulting in improved charge transport properties.

The environmental impact of 5-Methylbenzo[d]thiazol-6-amine is another area of growing interest. As industries increasingly prioritize sustainability, understanding the compound's biodegradability and toxicity is crucial. Preliminary ecotoxicological studies suggest that the compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and identify potential mitigation strategies.

From a structural perspective, 5-Methylbenzo[d]thiazol-6-amine exhibits interesting photophysical properties due to its conjugated π-system. This makes it a candidate for applications in fluorescence sensing and imaging technologies. Recent advancements in computational chemistry have allowed researchers to model the electronic transitions of this compound with high accuracy, providing insights into its emission spectra and quantum yields.

In summary, 5-Methylbenzo[d]thiazol-6-amine (CAS No. 1782754-28-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for addressing challenges in drug discovery, materials science, and environmental sustainability. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.